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Compound of Interest

Compound Name: 5,6-Dichloro-1H-benzimidazole

Cat. No.: B023360 Get Quote

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 5,6-Dichloro-1H-
benzimidazole

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
5,6-Dichloro-1H-benzimidazole (CAS No. 6478-73-5) is a halogenated heterocyclic

compound that serves as a vital structural motif in medicinal chemistry and materials science.

[1][2] As a derivative of benzimidazole, a scaffold present in numerous pharmacologically active

molecules, it is frequently utilized as a building block in the synthesis of novel therapeutic

agents, including potential anticancer and antimicrobial compounds.[1][2] Its unique electronic

and structural properties also lend it to applications in materials science.[1]

Given its prevalence in discovery laboratories, a comprehensive understanding of its safety

profile, potential toxicity, and appropriate handling procedures is not merely a matter of

regulatory compliance but a cornerstone of responsible research. This guide provides an in-

depth, field-proven framework for the safe utilization of 5,6-Dichloro-1H-benzimidazole,

moving beyond mere procedural lists to explain the causality behind each safety

recommendation.

Chemical Identity and Physicochemical Properties
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A precise understanding of a compound's properties is the foundation of a robust safety

assessment. Key identifiers and properties for 5,6-Dichloro-1H-benzimidazole are

summarized below.

Property Value Source

CAS Number 6478-73-5 [3]

Molecular Formula C₇H₄Cl₂N₂ [3]

Molecular Weight 187.02 g/mol [1][3]

Appearance Solid [1]

Water Solubility Low solubility [1][3]

Organic Solvents
Soluble in some organic

solvents
[1]

Hazard Identification and Toxicological Profile
The toxicological data for 5,6-Dichloro-1H-benzimidazole itself is limited. Therefore, a

conservative approach, guided by the Globally Harmonized System (GHS) classification and

data from structurally similar compounds, is essential.

GHS Classification
According to notifications to the European Chemicals Agency (ECHA), 5,6-Dichloro-1H-
benzimidazole is classified as follows.[3]

Hazard Class Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
Warning

These classifications indicate that the primary hazards associated with the solid compound are

dermal and ocular irritation upon direct contact.[3]
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Toxicological Summary and Hazard by Analogy
While specific LD50 data for the parent compound is not readily available, it should be handled

with the assumption that it may be harmful if swallowed, inhaled, or in contact with skin.[1][4]

The causality for this conservative stance stems from the toxicological profiles of its derivatives

and the broader benzimidazole class:

Structural Derivatives: It is critical to recognize that simple modifications can dramatically

increase toxicity. For instance, 5,6-Dichloro-1H-benzimidazole hydrochloride is classified

as Acute Toxicity Category 3 (Oral), making it toxic if swallowed, and Eye Damage Category

1, indicating a risk of serious eye damage. The 2-(trifluoromethyl) derivative is even more

hazardous, classified as fatal if swallowed and toxic in contact with skin or if inhaled.[5] This

underscores the absolute necessity of consulting the specific Safety Data Sheet (SDS) for

the exact material being handled.

Broader Benzimidazole Class: Pharmacovigilance studies on various benzimidazole

derivatives have identified potential signals for serious adverse events, including

hematological effects (such as bone marrow failure and leukopenia) and hepatic disorders.

[6] While these effects are associated with therapeutic use, they highlight potential systemic

toxicities that warrant minimizing exposure in a laboratory setting.

Exposure Control and Personal Protection
A multi-layered approach to exposure control is paramount. The "Hierarchy of Controls" is the

guiding principle, prioritizing systemic changes over reliance on individual protection.
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Hierarchy of Controls

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Hierarchy of Controls.

Spill Response Workflow

Assess Risk
(Size, Location, Hazard)

Secure Area
(Alert personnel, restrict access)

Contain Spill
(Prevent spread)

Clean Up
(Using appropriate methods)

Dispose
(As hazardous waste)

A workflow for responding to chemical spills.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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